5-(3-Methylphenyl)-1-pentene

Specification

• CAS No.: 51125-15-6
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol
• IUPAC Name: 1-methyl-3-pent-4-enylbenzene
• Standard InChI: InChI=1S/C12H16/c1-3-4-5-8-12-9-6-7-11(2)10-12/h3,6-7,9-10H,1,4-5,8H2,2H3
• Standard InChI Key: HEFLAPWVCUEOGS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CCCC=C
• Canonical SMILES: CC1=CC(=CC=C1)CCCC=C

Introduction

5-(3-Methylphenyl)-1-pentene is an organic compound that belongs to the class of alkenes, featuring a pentene backbone with a phenyl group substituted at the fifth carbon. The phenyl ring is further substituted with a methyl group at the third position. This compound is of interest in organic synthesis due to its potential as an intermediate in the production of various chemical products.

Synthesis Methods

The synthesis of 5-(3-Methylphenyl)-1-pentene can be approached through various organic synthesis methods. While specific detailed methods for this compound are not widely documented, similar compounds often involve reactions such as the Suzuki-Miyaura coupling or other cross-coupling reactions to attach the phenyl group to the pentene backbone.

Chemical Reactions and Applications

5-(3-Methylphenyl)-1-pentene can undergo several types of chemical reactions typical of alkenes and aromatic compounds:

• Oxidation: The compound can be oxidized to form corresponding alcohols or ketones.

• Reduction: Reduction reactions can convert the double bond into a single bond, forming saturated derivatives.

• Substitution: Electrophilic aromatic substitution reactions can introduce different functional groups onto the phenyl ring.

These reactions make it a versatile intermediate in organic synthesis.

Biological and Industrial Applications

While specific biological activities of 5-(3-Methylphenyl)-1-pentene are not extensively documented, compounds with similar structures are often investigated for their potential in medicinal chemistry, particularly in drug design and development. In industry, such compounds can be used in the production of specialty chemicals and materials.

Research Findings and Future Directions

Research on 5-(3-Methylphenyl)-1-pentene is limited, but studies on similar compounds highlight their potential in various applications. Future research could focus on exploring its biological activities and optimizing its synthesis for industrial applications.